![molecular formula C24H27N3O5 B1668622 N-{(1s,2r)-2-Hydroxy-1-[(Hydroxyamino)carbonyl]propyl}-4-{[4-(Morpholin-4-Ylmethyl)phenyl]ethynyl}benzamide CAS No. 728865-23-4](/img/structure/B1668622.png)
N-{(1s,2r)-2-Hydroxy-1-[(Hydroxyamino)carbonyl]propyl}-4-{[4-(Morpholin-4-Ylmethyl)phenyl]ethynyl}benzamide
Overview
Description
CHIR-090 is a potent inhibitor of the enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC), which is crucial for the biosynthesis of lipid A, a component of the lipopolysaccharide layer in Gram-negative bacteria . This compound has shown significant antibiotic activity against various Gram-negative pathogens, including Escherichia coli and Pseudomonas aeruginosa .
Scientific Research Applications
CHIR-090 has a wide range of applications in scientific research:
Mechanism of Action
CHIR-090 exerts its effects by inhibiting the enzyme LpxC, which is essential for the deacetylation of UDP-3-O-acyl-N-acetylglucosamine, a key step in lipid A biosynthesis . By binding tightly to LpxC, CHIR-090 prevents the formation of lipid A, thereby compromising the integrity of the bacterial outer membrane and leading to bacterial cell death .
Biochemical Analysis
Biochemical Properties
CHIR-090 plays a significant role in biochemical reactions, particularly in the inhibition of the LpxC deacetylase, an enzyme involved in lipid A biosynthesis . This compound binds to E. coli LpxC with a Ki of 4.0 nM . It inhibits LpxC orthologues from diverse Gram-negative pathogens, including P. aeruginosa, Neisseria meningitidis, and Helicobacter pylori .
Cellular Effects
CHIR-090 has profound effects on various types of cells and cellular processes. It influences cell function by inhibiting the LpxC deacetylase, thereby disrupting lipid A biosynthesis, an essential process in Gram-negative bacteria . This disruption can affect cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of CHIR-090 involves its binding to the LpxC deacetylase, inhibiting its function . This inhibition disrupts the biosynthesis of lipid A, a crucial component of the outer membrane of Gram-negative bacteria . The binding of CHIR-090 to LpxC is characterized by slow, tight-binding kinetics .
Metabolic Pathways
CHIR-090 is involved in the metabolic pathway of lipid A biosynthesis . It inhibits the LpxC deacetylase, which catalyzes the deacetylation of UDP-3-O-[®-3-hydroxymyristoyl]-N-acetylglucosamine, a key step in lipid A biosynthesis .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of CHIR-090 involves the formal condensation of the carboxy group of 4-({4-[(morpholin-4-yl)methyl]phenyl}ethynyl)benzoic acid with the amino group of N-hydroxy-L-threoninamide . The reaction conditions typically include the use of coupling reagents and solvents that facilitate the formation of the amide bond.
Industrial Production Methods
While specific industrial production methods for CHIR-090 are not widely documented, the synthesis likely involves standard organic synthesis techniques, including purification steps such as crystallization or chromatography to ensure high purity of the final product .
Chemical Reactions Analysis
Types of Reactions
CHIR-090 primarily undergoes reactions typical of compounds containing hydroxamic acid and alkyne functional groups. These include:
Oxidation: The hydroxamic acid group can be oxidized under certain conditions.
Substitution: The alkyne group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate.
Substitution: Copper(I) catalysts and azide-containing compounds for CuAAC reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, CuAAC reactions yield triazole derivatives .
Comparison with Similar Compounds
Similar Compounds
L-161: Another LpxC inhibitor with different selectivity.
Ciprofloxacin: An antibiotic with a different mechanism of action but comparable antibacterial activity.
Uniqueness
CHIR-090 is unique due to its slow, tight-binding inhibition of LpxC, which results in prolonged antibacterial activity . Unlike other LpxC inhibitors, CHIR-090 has shown remarkable efficacy against a broad spectrum of Gram-negative pathogens .
properties
IUPAC Name |
N-[(2S,3R)-3-hydroxy-1-(hydroxyamino)-1-oxobutan-2-yl]-4-[2-[4-(morpholin-4-ylmethyl)phenyl]ethynyl]benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O5/c1-17(28)22(24(30)26-31)25-23(29)21-10-8-19(9-11-21)3-2-18-4-6-20(7-5-18)16-27-12-14-32-15-13-27/h4-11,17,22,28,31H,12-16H2,1H3,(H,25,29)(H,26,30)/t17-,22+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQYBTYFKOHPWQT-VGSWGCGISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(=O)NO)NC(=O)C1=CC=C(C=C1)C#CC2=CC=C(C=C2)CN3CCOCC3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@H](C(=O)NO)NC(=O)C1=CC=C(C=C1)C#CC2=CC=C(C=C2)CN3CCOCC3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80468361 | |
Record name | CHIR-090 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80468361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
437.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
728865-23-4 | |
Record name | CHIR-090 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80468361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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